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Compound of Interest

Compound Name: Afizagabar

Cat. No.: B605213

This guide provides critical safety, handling, and disposal protocols for Afizagabar, a selective
antagonist for the a5 subunit-containing GABA-A receptor. Designed for researchers and drug
development professionals, this document outlines the necessary personal protective
equipment (PPE), procedural steps for safe handling, and waste disposal plans to ensure a
secure laboratory environment.

Hazard Identification and Safety Data

Afizagabar is a research chemical that requires careful handling due to its potential health
hazards. The primary routes of exposure are ingestion, skin contact, and eye contact. Based
on the Globally Harmonized System (GHS), Afizagabar is classified with the following hazards.
[1]

Identifier Value

5-(4-fluoro-1-benzothiophen-2-yl)-8-methyl-1,9-

IUPAC Name dihydro-[2][3]oxazolo[4,5-h][3][4]benzodiazepin-
2-one

CAS Number 1398496-82-6

Molecular Formula C19H12FN302S

Molecular Weight 365.38 g/mol
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GHS Hazard Classification Code & Description

Acute Toxicity (Oral) H302: Harmful if swallowed

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation
Signal Word Warning

Personal Protective Equipment (PPE)

Due to the identified hazards, a comprehensive suite of PPE is mandatory when handling
Afizagabar in solid or solution form. The goal is to create a complete barrier against accidental

exposure.
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Protection Type Required Equipment Specifications & Rationale

Provides resistance to a broad

range of chemicals. Double-
Hand Protection Nitrile Gloves gloving is recommended when

handling concentrated

solutions.

Protects against splashes and

] ] airborne particles. A face
) Safety Goggles with Side )
Eye & Face Protection ] shield should be worn over
Shields )
goggles when there is a

significant risk of splashing.

Must be fully buttoned with
Body Protection Laboratory Coat sleeves rolled down to provide

maximum skin coverage.

) Use a certified respirator if
Not generally required for ] )
) ) o creating aerosols or handling
Respiratory Protection small quantities in a well- N
] large quantities of powder
ventilated area. ]
outside of a fume hood.

Protects feet from spills and
_ falling objects. Perforated
Foot Protection Closed-toe Shoes
shoes or sandals are not

permitted in the laboratory.

Operational Plans & Experimental Protocols

Adherence to strict procedural guidelines is essential for minimizing risk. The following sections
detail storage, a standard experimental workflow, and emergency procedures.

Storage & Stability

Proper storage is critical to maintain the integrity of Afizagabar and ensure safety.
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Form Storage Temperature Stability
Solid Powder -20°C 3years
In Solvent (e.g., DMSO) -80°C 6 months
-20°C 1 month

To prevent degradation from freeze-thaw cycles, it is highly recommended to aliquot stock
solutions into single-use volumes.

Experimental Protocol: Preparation of a 10 mM Stock
Solution

This protocol outlines the steps for safely preparing a stock solution of Afizagabar in Dimethyl
Sulfoxide (DMSO). This procedure must be performed inside a chemical fume hood.

Materials:

» Afizagabar powder

e Anhydrous DMSO

e Microcentrifuge tubes or vials

o Calibrated pipettes and sterile tips
o Vortex mixer

e Analytical balance

Procedure:

» Pre-Weighing Preparation: Don all required PPE (lab coat, safety goggles, nitrile gloves).
Ensure the analytical balance is clean, calibrated, and located within a draft shield or fume
hood.
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» Weighing Afizagabar: Carefully weigh the desired amount of Afizagabar powder (e.g., 3.65
mg) into a suitable vial. Avoid generating dust.

e Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial
to achieve a 10 mM concentration (e.g., 1 mL for 3.65 mg).

 Dissolution: Cap the vial securely and vortex the solution until the solid is completely
dissolved. Gentle warming or sonication may be required to aid dissolution.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in clearly labeled
microcentrifuge tubes.

» Labeling and Storage: Label each aliquot with the compound name, concentration, date, and
your initials. Store immediately at the appropriate temperature (-80°C for long-term storage).

o Decontamination: Wipe down the work area, balance, and any equipment used with a
suitable cleaning agent. Dispose of all contaminated consumables as hazardous chemical
waste.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water. Seek medical attention if irritation persists.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Call a poison control center or seek
immediate medical attention.

o Spill: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,
sand or vermiculite). Collect the absorbed material into a sealed container for proper
disposal. Ensure the area is well-ventilated. Report all spills to the laboratory supervisor.
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Mandatory Visualizations

The following diagrams illustrate the required workflows for handling and disposing of
Afizagabar.
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Caption: Safe Handling Workflow for Afizagabar.
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Disposal Plan

All waste materials contaminated with Afizagabar must be treated as hazardous chemical
waste and disposed of according to institutional and local regulations.

Waste Segregation:

¢ Solid Waste: Contaminated gloves, pipette tips, vials, and absorbent materials should be
collected in a dedicated, clearly labeled hazardous waste container.

» Ligquid Waste: Unused or expired solutions of Afizagabar should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste
streams unless permitted by your institution's environmental health and safety office.
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Caption: Disposal Workflow for Afizagabar Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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